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Compound of Interest

Compound Name: Adipaldehyde

Cat. No.: B086109

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. Adipaldehyde, a reactive dialdehyde, requires careful management throughout
its lifecycle, from storage to disposal. This guide provides essential, step-by-step procedures
for the proper disposal of adipaldehyde, ensuring the safety of laboratory personnel and the
protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle adipaldehyde with appropriate
safety measures. Always work in a well-ventilated area and wear suitable personal protective
equipment (PPE), including chemical-impermeable gloves, safety goggles with side-shields,
and a lab coat.[1][2][3] Avoid inhaling vapors or dust and prevent contact with skin and eyes.[1]
In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheet
(SDS).[1]

Storage: Store adipaldehyde in a tightly closed container in a cool, dry, and well-ventilated
place, away from heat, sparks, and incompatible materials.[1][2]

**Step-by-Step Adipaldehyde Disposal Protocol

The primary recommended methods for the disposal of adipaldehyde are through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Under no
circumstances should adipaldehyde be discharged into sewer systems or drains.[1]
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Step 1: Waste Collection and Storage

e Collect waste adipaldehyde and any contaminated materials (e.g., absorbents, PPE) in a
suitable, clearly labeled, and closed container.

« Store the waste container in a designated, well-ventilated, and secure area, segregated from
incompatible materials.

Step 2: Engage a Licensed Waste Disposal Service

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal service with a complete and accurate description of the waste,
including its composition and any known hazards.

Step 3: Transportation and Final Disposal

e The licensed waste disposal service will transport the waste to a permitted treatment,
storage, and disposal facility (TSDF).

o The primary disposal method is high-temperature incineration in a unit equipped with
appropriate air pollution control devices.[1]

Spill and Leak Cleanup: In the event of a spill, evacuate personnel from the area and remove
all sources of ignition.[1] Wearing appropriate PPE, contain the spill using an inert absorbent
material. Collect the absorbed material and place it in a sealed container for disposal as
hazardous waste.[1]

Physicochemical Properties and Hazard Data

For quick reference, the following table summarizes key quantitative data for adipaldehyde,
relevant to its safe handling and disposal.
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Property

Value

Molecular Formula

C6H1002[4][5]

Molecular Weight 114.14 g/mol [4][5]

Boiling Point 153.66°C (approximate)[2][3]
Melting Point -8°C[2][3]

Flash Point 66.3°C[2][3]

Density 1.0030 g/cm3[2][3]

Adipaldehyde Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of adipaldehyde,

from waste generation to final destruction.
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Caption: Workflow for the safe and compliant disposal of adipaldehyde.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b086109?utm_src=pdf-body-img
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety protocols and local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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